Cas no 328038-12-6 (6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 328038-12-6
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6284214
• PubChem ID: 2853935
• Update Time: 2025-05-23

6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000214244-1
• BDBM31640
• 6-methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 328038-12-6
• AKOS001037594
• SR-01000214244
• 6-methyl-2-(3-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• EN300-26868325
• Z27362637
• Oprea1_484245
• AKOS016194200
• CHEMBL486068
• tetrahydrobenzothiophene (THBT), 14
• 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C17H17N3O4S/c1-9-5-6-12-13(7-9)25-17(14(12)15(18)21)19-16(22)10-3-2-4-11(8-10)20(23)24/h2-4,8-9H,5-7H2,1H3,(H2,18,21)(H,19,22)
• InChI Key： LZLXRQKUCGYDET-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CC(C)CC2)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 328038-12-6)

6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 328038-12-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a benzothiophene core with specific functional groups that contribute to its unique properties and biological activities.

The benzothiophene scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 3-nitrobenzoyl group and the 6-methyl substituent in the structure of 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide imparts specific pharmacological properties that make it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research focuses on the anti-cancer properties of 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are known to be dysregulated in many types of cancer.

In addition to its anti-inflammatory and anti-cancer activities, 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in animal models.

The synthetic route for 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically starts with the preparation of the benzothiophene core through a series of reactions involving aromatic substitution and cyclization. The subsequent introduction of the 3-nitrobenzoyl group and the 6-methyl substituent is achieved through selective functional group manipulations.

In conclusion, 6-Methyl-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 328038-12-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its potential use in clinical settings.